Cas no 5988-53-4 (D-Hydroorotic Acid)

• Product Name: D-Hydroorotic Acid
• CAS No: 5988-53-4
• Molecular Formula: C₅H₆N₂O₄
• Molecular Weight: 158.11214
• MDL: MFCD01862150
• CID: 366393
• PubChem ID: 24878210

D-Hydroorotic Acid Properties

Names and Identifiers

• 4-Pyrimidinecarboxylicacid, hexahydro-2,6-dioxo-, (4R)-
• D-Hydroorotic Acid
• (R)-2,6-Dioxo-hexahydro-pyrimidin-4-carbonsaeure
• (R)-2,6-dioxo-hexahydro-pyrimidine-4-carboxylic acid
• (R)-dihydroorotic acid
• 4,5-dihydro-D-orotic acid
• D-4,5-dihydroorotic acid
• Dihydro-D-orotic acid
• Hydroorotic acid D-form
• Hydroorotic acid, D-
• R-2,6-Dioxohexahydro-4-pyrimidinecarboxylic acid
• SureCN758070
• UNII-WXS4GY9Q24

• MDL： MFCD01862150
• InChIKey： UFIVEPVSAGBUSI-UWTATZPHSA-N
• Inchi： InChI=1S/C5H6N2O4/c8-3-1-2(4(9)10)6-5(11)7-3/h2H,1H2,(H,9,10)(H2,6,7,8,11)/t2-/m1/s1
• SMILES： O=C(O)[C@@H]1NC(NC(C1)=O)=O

Computed Properties

• Exact Mass: 158.03278
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 1
• Heavy Atom Count: 11
• Complexity: 225
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -1.5
• Tautomer Count: 8
• Surface Charge: 0

Experimental Properties

• LogP: -0.67330
• PSA: 95.5
• Melting Point: 255 °C (dec.) (lit.)
• Color/Form: Not determined
• Solubility: Not determined
• Optical Activity: [α]20/D −33°, c = 1 in NaHCO3
• Density: 1.523